N-({[5-(butyrylamino)-2-chlorophenyl]amino}carbonothioyl)-3,5-diethoxybenzamide

• IUPAC Name: N-[[5-(butanoylamino)-2-chlorophenyl]carbamothioyl]-3,5-diethoxybenzamide
• InChI: InChI=1S/C22H26ClN3O4S/c1-4-7-20(27)24-15-8-9-18(23)19(12-15)25-22(31)26-21(28)14-10-16(29-5-2)13-17(11-14)30-6-3/h8-13H,4-7H2,1-3H3,(H,24,27)(H2,25,26,28,31)
• InChI Key: UOVNOCREKBZMOV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=S)NC(=O)C2=CC(=CC(=C2)OCC)OCC
• Molecular Formula: C22H26ClN3O4S
• Molecular Weight: 464.0 g/mol

Description

N-({[5-(butyrylamino)-2-chlorophenyl]amino}carbonothioyl)-3,5-diethoxybenzamide, commonly known as BCTC, is a chemical compound that has gained significant attention in scientific research due to its potential use as a selective TRPM8 (transient receptor potential melastatin 8) antagonist. TRPM8 is a thermosensitive ion channel that plays a crucial role in the sensation of cold temperatures and is also implicated in various physiological and pathological processes.

Mechanism of Action

BCTC acts as a selective TRPM8 antagonist by binding to the channel's pore region and blocking the influx of calcium ions, which is necessary for the activation of the channel. This results in the inhibition of TRPM8-mediated cold sensation and other physiological processes that are regulated by TRPM8.
Biochemical and Physiological Effects:
BCTC has been shown to selectively block TRPM8-mediated cold sensation without affecting other thermosensitive ion channels. In addition, BCTC has been shown to inhibit the proliferation and migration of prostate cancer cells, which express high levels of TRPM8. BCTC has also been shown to inhibit the contraction of bladder smooth muscle cells, which is regulated by TRPM8. These findings suggest that BCTC has potential therapeutic applications for various TRPM8-related disorders, including prostate cancer and overactive bladder.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BCTC in lab experiments is its selectivity for TRPM8, which allows for the specific modulation of TRPM8-mediated processes without affecting other thermosensitive ion channels. However, one limitation of using BCTC is its relatively low potency, which requires high concentrations of the compound to achieve significant effects. In addition, BCTC has poor solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the research and development of BCTC. One potential direction is the optimization of BCTC's potency and solubility, which could improve its efficacy and expand its use in experimental settings. Another direction is the development of novel TRPM8 antagonists based on the structure of BCTC, which could lead to the discovery of more potent and selective TRPM8 antagonists with potential therapeutic applications. Finally, further studies are needed to elucidate the role of TRPM8 in various physiological and pathological processes and to determine the potential of TRPM8 antagonists, including BCTC, as novel therapeutics for these disorders.

Scientific Research Applications

BCTC has been extensively studied for its potential use as a selective TRPM8 antagonist. TRPM8 is expressed in various tissues, including sensory neurons, prostate, and bladder, and has been implicated in various physiological and pathological processes, such as thermoregulation, pain sensation, and cancer progression. BCTC has been shown to selectively block TRPM8-mediated cold sensation without affecting other thermosensitive ion channels, making it a promising candidate for the development of novel therapeutics for various TRPM8-related disorders.